(E)-3-(benzo[d][1,3]dioxol-5-yl)-N-(1-(thiophen-2-yl)propan-2-yl)acrylamide

• IUPAC Name: (E)-3-(1,3-benzodioxol-5-yl)-N-(1-thiophen-2-ylpropan-2-yl)prop-2-enamide
• InChI: InChI=1S/C17H17NO3S/c1-12(9-14-3-2-8-22-14)18-17(19)7-5-13-4-6-15-16(10-13)21-11-20-15/h2-8,10,12H,9,11H2,1H3,(H,18,19)/b7-5+
• InChI Key: FTZFCHGBVMXNAW-FNORWQNLSA-N
• Canonical SMILES: CC(CC1=CC=CS1)NC(=O)C=CC2=CC3=C(C=C2)OCO3
• Isomeric SMILES: CC(CC1=CC=CS1)NC(=O)/C=C/C2=CC3=C(C=C2)OCO3
• Molecular Formula: C17H17NO3S
• Molecular Weight: 315.4 g/mol

Description

(E)-3-(benzo[d][1,3]dioxol-5-yl)-N-(1-(thiophen-2-yl)propan-2-yl)acrylamide, also known as BDDA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. BDDA is a type of acrylamide that is synthesized through a specific method and has a unique mechanism of action. In

Scientific Research Applications

Polymerization and Materials Science

• Controlled Radical Polymerization of an Acrylamide Containing l-Phenylalanine Moiety via RAFT: Homopolymers of a monosubstituted acrylamide having an amino acid moiety in the side chain were synthesized, showcasing the versatility of acrylamides in polymer science and their potential applications in creating specialized polymers with biomedical applications (Mori, Sutoh, & Endo, 2005).

Chemical Synthesis and Characterization

• Synthesis and Characterization of Macroporous Silica Modified with Optically Active Poly[N-(oxazolinylphenyl)acrylamide] Derivatives: This study involved the synthesis of enantiopure acrylamide derivatives and their application as chiral stationary phases, demonstrating the role of acrylamide derivatives in enhancing chromatographic performances and enantioselectivity (Tian et al., 2010).

Crystal Structure Analysis

• Crystal structure of 2-(thiophen-2-yl)-1-(5-thioxo-4,5-dihydro-1,3,4-oxadiazol-2-yl)ethenyl]benzamide: N,N-dimethylformamide (1 : 1): The synthesis, spectral analysis, and X-ray diffraction studies of a complex compound were presented, highlighting the structural analysis and the importance of hydrogen bonding and π···π interactions in crystal stability (Sharma et al., 2016).

Biochemical Studies and Safety

• Chemistry, Biochemistry, and Safety of Acrylamide. A Review: Extensive coverage on the chemistry, biochemistry, and safety of acrylamide, discussing its sources, mechanisms of formation, and potential health impacts. This comprehensive review underscores the significance of understanding acrylamide's role in food and its implications for human health (Friedman, 2003).